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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B036818 Get Quote

Essential Safety and Handling Guide for Biacetyl
Monoxime
This guide provides crucial safety and logistical information for the handling and disposal of

Biacetyl monoxime (also known as Diacetyl monoxime or 2,3-Butanedione monoxime). The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions
Biacetyl monoxime is a colorless to pale yellow solid.[1][2][3] While it is not classified as

hazardous under the 2012 OSHA Hazard Communication Standard, it may cause irritation to

the skin, eyes, and respiratory tract.[1][4] Ingestion can lead to gastrointestinal irritation,

including nausea and vomiting.[4] The toxicological properties of this chemical have not been

fully investigated, warranting careful handling.[4][5]

General Handling Precautions:

Work in a well-ventilated area to prevent the formation and inhalation of dust or vapors.[2][4]

Avoid direct contact with skin, eyes, and clothing.[1]

Minimize dust generation during handling.[4]
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Wash hands thoroughly after handling the substance.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to create a barrier

between the user and the chemical.

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Protects against dust particles

and potential splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective clothing.[1][4]

Prevents skin contact and

irritation. Use proper glove

removal technique to avoid

contamination.[5]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] If dust is

generated or ventilation is

poor, a NIOSH-approved N95

or P1 particle filter respirator is

recommended.[7]

Protects against inhalation of

irritating dust particles.

Physical and Chemical Properties
A summary of key quantitative data for Biacetyl monoxime is provided below for easy

reference.
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Property Value

Molecular Formula C₄H₇NO₂[1][5]

Molecular Weight 101.10 g/mol [5]

Appearance White to pale yellow solid/powder[1][2]

Odor Odorless[1][2]

Melting Point 75 - 78 °C / 167 - 172.4 °F[1]

Boiling Point 185 - 186 °C / 365 - 366.8 °F[1]

Solubility
Organic Solvents (Ethanol, DMSO): ~30

mg/mL[8]PBS (pH 7.2): ~2 mg/mL[8]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of Biacetyl
monoxime.

Step 1: Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE during inspection.

Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated

area away from incompatible materials like strong oxidizing agents.[1][9] For long-term

stability, refrigeration is recommended.[10] Stock solutions should be stored at -20°C for up

to one month or -80°C for up to six months.[11]

Step 2: Handling and Experimental Use
Preparation: Conduct all weighing and solution preparations in a well-ventilated area or

under a chemical fume hood to minimize dust exposure.

Personal Protection: Ensure all required PPE is worn correctly before handling the chemical.
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During Experiment: Avoid actions that could generate dust. If preparing solutions, add the

solid to the solvent slowly to prevent splashing.

Post-Handling: After use, decontaminate the work area. Wash hands and any exposed skin

thoroughly with soap and water.

Step 3: Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with plenty of water for at least 15 minutes.[1][4] Get medical attention if irritation persists.[4]

Inhalation: Move the individual to fresh air. If symptoms like respiratory irritation occur, seek

medical attention.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.

Seek medical attention if you feel unwell.[1]

Step 4: Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing full PPE, contain the spill.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and

place it into a labeled, sealed container for disposal.[1][4]

Waste Disposal:

Dispose of waste material, including contaminated PPE and empty containers, in

accordance with all applicable federal, state, and local environmental regulations.[5]
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Do not mix Biacetyl monoxime waste with other chemical waste.[5]

Never dispose of the chemical down the drain.[5][12]

Consult with your institution's environmental health and safety (EHS) department for

specific disposal protocols.

Safe Handling Workflow
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Caption: Workflow for safe handling of Biacetyl monoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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